molecular formula C12H9FN2O3 B8738306 5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone CAS No. 863443-02-1

5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone

Cat. No.: B8738306
CAS No.: 863443-02-1
M. Wt: 248.21 g/mol
InChI Key: CUYXBYKZNMCVND-UHFFFAOYSA-N
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Description

5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone is a useful research compound. Its molecular formula is C12H9FN2O3 and its molecular weight is 248.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

863443-02-1

Molecular Formula

C12H9FN2O3

Molecular Weight

248.21 g/mol

IUPAC Name

5-[(4-fluorophenyl)methyl]-3-nitro-1H-pyridin-2-one

InChI

InChI=1S/C12H9FN2O3/c13-10-3-1-8(2-4-10)5-9-6-11(15(17)18)12(16)14-7-9/h1-4,6-7H,5H2,(H,14,16)

InChI Key

CUYXBYKZNMCVND-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2=CNC(=O)C(=C2)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 90% HNO3 (57 mL, 1.22 mol) was added slowly to a stirred solution of 5-[(4-fluorophenyl)methyl]-2(1H)-pyridinone (249 g, 1.22 mol) in TFA (750 mL). The solution was heated at 75° C. for 2 h during which time additional 90% HNO3 (25 mL, 0.5 mol) was added. Water (1L) was added slowly and most of the TFA was removed by distillation. The mixture was allowed to cool to rt and the product was isolated by filtration as a yellow solid: 1H NMR (d6-DMSO) δ 12.76 (1H, br), 8.31 (1H, d, J=2.4 Hz), 7.80 (1H, d, J=2.4 Hz), 7.30 (2H, dd, J=8.6, 5.7 Hz), 7.11 (2H, t, J=8.6 Hz), 3.76 (2H, s); ES+ MS: 249 (M+H+, 100).
Name
Quantity
57 mL
Type
reactant
Reaction Step One
Quantity
249 g
Type
reactant
Reaction Step One
Name
Quantity
750 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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